Cas no 125903-44-8 (Benzamide, N-(2-aminoethyl)-4-(1H-imidazol-1-yl)-)
125903-44-8 structure
Product Name:Benzamide, N-(2-aminoethyl)-4-(1H-imidazol-1-yl)-
CAS No:125903-44-8
MF:C12H14N4O
MW:230.265761852264
CID:1218807
PubChem ID:14664358
Update Time:2025-04-20
Benzamide, N-(2-aminoethyl)-4-(1H-imidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(2-aminoethyl)-4-(1H-imidazol-1-yl)-
- N-(2-aminoethyl)-4-imidazol-1-ylbenzamide
- 125903-44-8
- RVRQKBILOQZRIG-UHFFFAOYSA-N
- SCHEMBL8781065
- CHEMBL1192068
- DTXSID70562746
- N-(2-Aminoethyl)-4-(1H-imidazol-1-yl)benzamide
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- Inchi: 1S/C12H14N4O/c13-5-6-15-12(17)10-1-3-11(4-2-10)16-8-7-14-9-16/h1-4,7-9H,5-6,13H2,(H,15,17)
- InChI Key: RVRQKBILOQZRIG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N1C=NC=C1)NCCN
Computed Properties
- Exact Mass: 230.11692
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.94
Benzamide, N-(2-aminoethyl)-4-(1H-imidazol-1-yl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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